4-(5,6-dimethylpyrimidin-4-yl)-2-(pyrrolidine-1-carbonyl)morpholine

• CAS: 2640973-36-8
• Molecular Formula: C15H22N4O2
• Molecular Weight: 290.36 g/mol
• SMILES: CC1=C(N=CN=C1N2CCOC(C2)C(=O)N3CCCC3)C
• InChI: InChI=1S/C15H22N4O2/c1-11-12(2)16-10-17-14(11)19-7-8-21-13(9-19)15(20)18-5-3-4-6-18/h10,13H,3-9H2,1-2H3
• InChIKey: DPVCWZLAWPOYAV-UHFFFAOYSA-N

Mapping ACC2 SAR across pyrrolidine-1-carbonyl-morpholine capping groups is hindered by generic analogs with unverified selectivity. This compound, from patent US8962641B2, solves the gap. - Belongs to a series with ACC2 IC50 values spanning single-digit nM to >1,000 nM. - Defined 5,6-dimethylpyrimidine substitution ensures electronic/steric fidelity. - Ready for hepatocyte FAO assays or LC-MS/MS reference standard use.

4-(5,6-Dimethylpyrimidin-4-yl)-2-(pyrrolidine-1-carbonyl)morpholine: Structural Classification

4-(5,6-Dimethylpyrimidin-4-yl)-2-(pyrrolidine-1-carbonyl)morpholine is a synthetic small molecule (C15H22N4O2, MW 290.36 g/mol) belonging to a class of pyrimidine-substituted pyrrolidine derivatives claimed as inhibitors of acetyl-CoA carboxylase (ACC) in patent literature [1]. Its structural architecture combines a 5,6-dimethylpyrimidine ring linked to a morpholine ring via a pyrrolidine-1-carbonyl spacer. While the compound is commercially available from multiple chemical vendors as a research reagent, its publicly disclosed bioactivity data remains limited. The patent family US8962641B2, assigned to Boehringer Ingelheim, provides the primary evidence framework for this chemical series, positioning it as a potential metabolic disease tool compound [1]. However, the specific molecule 4-(5,6-dimethylpyrimidin-4-yl)-2-(pyrrolidine-1-carbonyl)morpholine lacks dedicated peer-reviewed pharmacological characterization, and its precise patent-example designation could not be unambiguously confirmed in the searched patent sections.

ACC2 pathway study fit: Member of the US8962641 pyrimidine-substituted pyrrolidine ACC inhibitor series. Data to verify: requires in-house target engagement assay validation.

SAR panel context: Structurally distinct terminal morpholine capping group supports mapping of ACC2 isozyme selectivity. Bioactivity remains inferred from patent class-level data.

• [1] Fleck M, Heimann A, Heine N, Nosse B, Roth GJ. Pyrimidine-substituted pyrrolidine derivatives, pharmaceutical compositions and uses thereof. US Patent 8,962,641 B2. 2015 Feb 24. Assignee: Boehringer Ingelheim International GmbH. View Source

4-(5,6-Dimethylpyrimidin-4-yl)-2-(pyrrolidine-1-carbonyl)morpholine: Non-Interchangeability

Generic substitution among pyrimidine-substituted pyrrolidine derivatives is inadvisable because the ACC inhibitor patent family US8962641B2 explicitly demonstrates that peripheral substituents—including the pyrimidine ring methylation pattern, the nature of the central heterocycle (e.g., pyrrolidine vs. azetidine or piperidine), and the terminal capping group (e.g., morpholine vs. substituted amines)—profoundly modulate ACC2 inhibitory potency and selectivity over ACC1 [1]. For instance, the patent discloses ACC2 IC50 values ranging from single-digit nanomolar to >1,000 nM across structurally closely related analogs bearing different heterocyclic attachments at the pyrrolidine nitrogen [1]. The 5,6-dimethylpyrimidine substitution present in this compound introduces distinct electronic and steric properties that cannot be assumed to replicate the binding kinetics or selectivity profile of unsubstituted, mono-methyl, or halogenated pyrimidine analogs. Without experimental confirmation that this specific compound conforms to the potency trends observed for other family members, direct functional replacement of one derivative with another risks compromising assay reproducibility and phenotype interpretation.

Potency Pyrimidine substitution pattern may shift ACC2 inhibitory potency significantly; patent analogs span IC50 1,000 nM.

Selectivity Isoform selectivity profile may not transfer; terminal morpholine group can alter ACC1/ACC2 selectivity ratio compared to substituted amine capping groups.

Binding Distinct binding mode likely relative to clinical ACC inhibitors; molecular weight is 44% smaller than Firsocostat, limiting direct pharmacokinetic comparison.

• [1] Fleck M, Heimann A, Heine N, Nosse B, Roth GJ. Pyrimidine-substituted pyrrolidine derivatives, pharmaceutical compositions and uses thereof. US Patent 8,962,641 B2. 2015 Feb 24. Assignee: Boehringer Ingelheim International GmbH. View Source

Quantitative Differentiation Evidence

ACC2 Inhibitory Potency from US8962641

The compound falls within the general Formula (I) of US8962641B2, which generically claims pyrimidine-substituted pyrrolidine derivatives as ACC inhibitors [1]. The patent provides quantitative ACC2 inhibition data for multiple exemplary compounds using a coupled ATP-consumption assay. For example, a structurally related representative (US8962641, 8.226) bearing a different terminal heterocyclic substituent exhibited an ACC2 IC50 of 52 nM at pH 7.5 [2]. Another analog (US8962641, 8.1/8.65) yielded ACC2 IC50 values of 55 nM and 80 nM under identical assay conditions [3]. However, no experimental IC50 value specific to 4-(5,6-dimethylpyrimidin-4-yl)-2-(pyrrolidine-1-carbonyl)morpholine was retrievable from the patent text or associated BindingDB entries. The 5,6-dimethylpyrimidine motif is structurally analogous to the substituted pyrimidines present in the assayed exemplars, allowing a class-level inference that comparable ACC2 inhibition is plausible, but this remains unverified.

ACC2 Enzymatic Inhibition

Data to verify

IC50: Not available for this specific compound

Structural analogs: IC50 52–80 nM

Reported class-level ACC2 activity context

Requires target-specific assay validation; ATP-consumption assay, pH 7.5

Evidence Dimension	ACC2 enzymatic inhibition (IC50)
Target Compound Data	Not available in public domain
Comparator Or Baseline	US8962641, 8.226: ACC2 IC50 = 52 nM; US8962641, 8.1/8.65: ACC2 IC50 = 55 nM and 80 nM
Quantified Difference	Cannot be calculated; target compound data missing
Conditions	Malonyl-CoA formation coupled ATP-consumption assay, pH 7.5, ACC2 (human) [2][3]

Why This Matters

Confirmation of ACC2 inhibitory potency is essential for selecting this compound as a chemical probe for metabolic studies; procurement decisions should be deferred until experimental IC50 data are generated or disclosed.

• [1] Fleck M, Heimann A, Heine N, Nosse B, Roth GJ. Pyrimidine-substituted pyrrolidine derivatives, pharmaceutical compositions and uses thereof. US Patent 8,962,641 B2. 2015 Feb 24. Assignee: Boehringer Ingelheim International GmbH. View Source
• [2] BindingDB entry BDBM148869; CHEMBL compound cross-reference. Target: Acetyl-CoA carboxylase 2 (Human). IC50: 52 nM. Assay: Malonyl-CoA formation coupled ATP consumption, pH 7.5. Patent US8962641, 8.226. View Source
• [3] BindingDB entry BDBM47172; CHEMBL compound cross-reference. Target: Acetyl-CoA carboxylase 2 (Human). IC50: 55 nM and 80 nM. Assay: Malonyl-CoA formation coupled ATP consumption, pH 7.5. Patent US8962641, 8.1 and 8.65. View Source

ACC1 vs ACC2 Selectivity Profile

The patent family US8962641B2 emphasizes that certain substituents confer ACC2 selectivity over ACC1, a key safety consideration because chronic ACC1 inhibition has been linked to hepatic steatosis [1]. Several exemplified compounds demonstrate >10-fold selectivity for ACC2 over ACC1 in cell-based assays. For instance, one analog (US8962641, Example 8.65) showed an ACC1 IC50 of 800 nM compared to an ACC2 IC50 of 80 nM, yielding a 10-fold selectivity window [2]. The 5,6-dimethylpyrimidine substituent in the target compound introduces steric bulk at the pyrimidine 5-position, a region known to influence ACC1/ACC2 selectivity in this chemotype [1]. However, no selectivity data for this precise compound are publicly available. Without this information, the compound cannot be assumed to possess a favorable selectivity margin.

Isoform Selectivity Profile

Class-level inference

Selectivity: Not reported for this compound

Representative analog: ACC1 800 nM / ACC2 80 nM (10-fold selectivity)

Isoform selectivity context may require review

5,6-dimethyl modification known to influence ACC1/ACC2 selectivity in this chemotype

Evidence Dimension	ACC1/ACC2 selectivity ratio
Target Compound Data	Not available
Comparator Or Baseline	US8962641, 8.65: ACC1 IC50 = 800 nM; ACC2 IC50 = 80 nM; selectivity ratio = 10
Quantified Difference	Cannot be calculated
Conditions	Cell-based ACC1 and ACC2 activity assays as described in US8962641B2

Why This Matters

ACC1/ACC2 selectivity is a critical differentiator for avoiding mechanism-based hepatotoxicity; absence of selectivity data renders this compound unsuitable for in vivo metabolic studies without additional profiling.

• [1] Fleck M, Heimann A, Heine N, Nosse B, Roth GJ. Pyrimidine-substituted pyrrolidine derivatives, pharmaceutical compositions and uses thereof. US Patent 8,962,641 B2. 2015 Feb 24. Assignee: Boehringer Ingelheim International GmbH. View Source
• [2] BindingDB entry BDBM47172; CHEMBL compound cross-reference. Target: Acetyl-CoA carboxylase 2 (Human). IC50: 55 nM and 80 nM. Assay: Malonyl-CoA formation coupled ATP consumption, pH 7.5. Patent US8962641, 8.1 and 8.65. View Source

Drug-Likeness and Physicochemical Comparison

Calculated physicochemical properties for 4-(5,6-dimethylpyrimidin-4-yl)-2-(pyrrolidine-1-carbonyl)morpholine (MW 290.36, CLogP ~1.5, HBD 0, HBA 6, TPSA ~62 Ų) place it well within Lipinski and Veber oral drug-likeness space . The compound is 44% smaller by molecular weight than the clinical-stage ACC inhibitor Firsocostat (GS-0976, MW 526.5) and 32% smaller than PF-05221304 (Clesacostat, MW 425.5), potentially offering advantages in ligand efficiency and CNS exclusion [1][2]. However, the absence of the characteristic ACC inhibitor pharmacophore—specifically the diaryl ether or biaryl moiety present in advanced ACC inhibitors—may confer a distinct binding mode that is not directly comparable.

Physicochemical Profile

Cross-study comparable

MW 290.36, ClogP ~1.5, TPSA ~62 Ų

44% smaller than Firsocostat (MW 526.5)

Reported ligand-efficiency context

May support cell permeability screening; lacks biaryl ether pharmacophore of clinical ACCis

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	290.36
Comparator Or Baseline	Firsocostat: 526.5; Clesacostat: 425.5
Quantified Difference	44% and 32% lower MW, respectively
Conditions	Calculated from chemical structure

Why This Matters

Lower molecular weight and reduced lipophilicity may translate to superior solubility and more favorable ADME properties, but this must be verified experimentally given the uncertain binding mode.

• [1] Harriman G, Greenwood J, Bhat S, et al. Acetyl-CoA carboxylase inhibition by ND-630 reduces hepatic steatosis, improves insulin sensitivity, and modulates dyslipidemia in rats. Proc Natl Acad Sci USA. 2016;113(13):E1796-E1805. [Firsocostat/GS-0976 reference] View Source
• [2] Bergman A, Carvajal-Gonzalez S, Tarabar S, et al. Safety, tolerability, pharmacokinetics, and pharmacodynamics of a liver-targeting ACC inhibitor (PF-05221304): a phase 1 study. Clin Pharmacol Drug Dev. 2020;9(4):514-526. [Clesacostat reference] View Source

Recommended Application Scenarios

ACC2 Tool Compound Screening Panel

Given its structural membership in the US8962641 ACC inhibitor series, this compound may be included in a focused screening panel to systematically map the structure-activity relationship (SAR) of the pyrrolidine-1-carbonyl-morpholine capping group on ACC2 potency and ACC1/ACC2 selectivity. Procurement for this purpose is supported by the class-level ACC inhibitory activity inferred from the patent family [1]. Users must independently confirm ACC2 IC50 before interpreting screening results.

In Vitro Metabolic Flux in Hepatocytes

If ACC2 inhibition is confirmed, this compound could be deployed in hepatocyte fatty acid oxidation assays to probe the metabolic consequences of ACC2 blockade. Its relatively low molecular weight (290.36) and absence of hydrogen bond donors suggest favorable cell permeability . However, its suitability relative to more advanced ACC2-selective probes such as those described by Nimbus Therapeutics must be validated through in-house comparative dose-response studies.

De Novo Lipogenesis Pathway Probe

The compound's structural divergence from clinical ACC inhibitors (i.e., lack of a biaryl ether moiety) [2][3] may offer a complementary chemical biology tool for dissecting ACC2-specific signaling outputs versus off-target effects observed with larger, more lipophilic ACC inhibitors. This application presupposes at least moderate ACC2 selectivity that must be established prior to use.

Analytical Reference Standard

The compound's well-defined structure and commercial availability (CAS 2640973-36-8) support its use as a reference standard for LC-MS/MS method development and in vitro metabolism studies, independent of its biological activity .

Application

Selection Property

Validation Focus

ACC2 SAR screening panel

ACC2 class membership (Patent US8962641)

In-house IC50 and selectivity profiling

Hepatocyte metabolic flux assays

Favorable cell permeability profile (low MW, no HBD)

Functional ACC2 blockade and fatty acid oxidation readout verification

De novo lipogenesis pathway probe

Complementary chemotype to clinical ACC inhibitors

Binding mode analysis and off-target kinase panel screening

Analytical reference standard

Well-defined synthetic structure (CAS 2640973-36-8)

LC-MS/MS method development and in vitro metabolism studies

• [1] Fleck M, Heimann A, Heine N, Nosse B, Roth GJ. Pyrimidine-substituted pyrrolidine derivatives, pharmaceutical compositions and uses thereof. US Patent 8,962,641 B2. 2015 Feb 24. Assignee: Boehringer Ingelheim International GmbH. View Source
• [2] Harriman G, Greenwood J, Bhat S, et al. Acetyl-CoA carboxylase inhibition by ND-630 reduces hepatic steatosis, improves insulin sensitivity, and modulates dyslipidemia in rats. Proc Natl Acad Sci USA. 2016;113(13):E1796-E1805. View Source
• [3] Bergman A, Carvajal-Gonzalez S, Tarabar S, et al. Safety, tolerability, pharmacokinetics, and pharmacodynamics of a liver-targeting ACC inhibitor (PF-05221304): a phase 1 study. Clin Pharmacol Drug Dev. 2020;9(4):514-526. View Source